Levothyroxine acyl glucuronide
Levothyroxine acyl glucuronide
a major metabolite and glucuronide conjugate of Thyroxine
Brand Name:
Vulcanchem
CAS No.:
909880-81-5
VCID:
VC0194942
InChI:
InChI=1S/C21H19I4NO10/c22-8-4-7(5-9(23)13(8)27)34-17-10(24)1-6(2-11(17)25)3-12(26)20(33)36-21-16(30)14(28)15(29)18(35-21)19(31)32/h1-2,4-5,12,14-16,18,21,27-30H,3,26H2,(H,31,32)/t12-,14-,15-,16+,18-,21-/m0/s1
SMILES:
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)N
Molecular Formula:
C21H19I4NO10
Molecular Weight:
953.00
Levothyroxine acyl glucuronide
CAS No.: 909880-81-5
Impurities
VCID: VC0194942
Molecular Formula: C21H19I4NO10
Molecular Weight: 953.00
Purity: > 95%
| CAS No. | 909880-81-5 |
|---|---|
| Product Name | Levothyroxine acyl glucuronide |
| Molecular Formula | C21H19I4NO10 |
| Molecular Weight | 953.00 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H19I4NO10/c22-8-4-7(5-9(23)13(8)27)34-17-10(24)1-6(2-11(17)25)3-12(26)20(33)36-21-16(30)14(28)15(29)18(35-21)19(31)32/h1-2,4-5,12,14-16,18,21,27-30H,3,26H2,(H,31,32)/t12-,14-,15-,16+,18-,21-/m0/s1 |
| SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)N |
| Description | a major metabolite and glucuronide conjugate of Thyroxine |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Thyroxine Acyl-β-D-Glucuronide; O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine β-D-Glucopyranuronosyl Ester; |
| PubChem Compound | 71752554 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume